molecular formula C14H8ClN3O4 B8537376 3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbonyl chloride CAS No. 61620-97-1

3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbonyl chloride

Cat. No. B8537376
CAS RN: 61620-97-1
M. Wt: 317.68 g/mol
InChI Key: JSFUFEDKVPFDHB-UHFFFAOYSA-N
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Description

3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbonyl chloride is a useful research compound. Its molecular formula is C14H8ClN3O4 and its molecular weight is 317.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

61620-97-1

Product Name

3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbonyl chloride

Molecular Formula

C14H8ClN3O4

Molecular Weight

317.68 g/mol

IUPAC Name

3-(5-nitrofuran-2-yl)-1-phenylpyrazole-4-carbonyl chloride

InChI

InChI=1S/C14H8ClN3O4/c15-14(19)10-8-17(9-4-2-1-3-5-9)16-13(10)11-6-7-12(22-11)18(20)21/h1-8H

InChI Key

JSFUFEDKVPFDHB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(O3)[N+](=O)[O-])C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Heat 40 g of 3-(5-nitro-2-furyl)-1-phenylpyrazole-4-carboxamide together with 290 ml of thionyl chloride and 1 ml of dimethylformamide for 16 hours at boiling point. Cool the resulting solution, draw off the formed precipitate and wash it with thionyl chloride and with carbon tetrachloride to obtain an 89% yield of 3-(5-nitro-2-furyl)-1-phenylpyrazole-4-carboxylic acid chloride [m.p. 208° to 210° C (from dioxane)].
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
290 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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